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Compound of Interest

Compound Name: Chir-090

Cat. No.: B1668622 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and application notes for the preparation of CHIR-
090 stock solutions for use in research settings. CHIR-090 is a potent, slow, tight-binding

inhibitor of the UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine deacetylase (LpxC), a

key enzyme in the lipid A biosynthetic pathway of Gram-negative bacteria.[1][2][3][4] Accurate

preparation of stock solutions is critical for obtaining reliable and reproducible experimental

results.

Chemical Properties and Solubility
CHIR-090 is a synthetic, N-aroyl-L-threonine hydroxamic acid derivative.[4] Understanding its

chemical properties is essential for proper handling and storage.

Property Value Source

Molecular Formula C₂₄H₂₇N₃O₅ [2][5]

Molecular Weight 437.49 g/mol [5]

CAS Number 728865-23-4 [1][5]

Appearance Crystalline solid [6]
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The solubility of CHIR-090 is a critical factor in the preparation of stock solutions. It is readily

soluble in dimethyl sulfoxide (DMSO) but has poor solubility in aqueous solutions and ethanol.

[1][7]

Solvent Solubility Notes Source

DMSO ≥ 21.85 mg/mL

Sonication or warming

to 37°C may be

required to achieve

higher concentrations.

Use of fresh,

anhydrous DMSO is

recommended as

hygroscopic DMSO

can reduce solubility.

[1][7][8]

DMF 2 mg/mL [6]

Water
Insoluble (< 0.1

mg/mL)
[1][5]

Ethanol Insoluble [7]

Experimental Protocols
Materials and Equipment

CHIR-090 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Ultrasonic bath (optional, but recommended)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1668622?utm_src=pdf-body
https://www.medchemexpress.com/CHIR-090.html
https://www.apexbt.com/chir-090.html
https://www.medchemexpress.com/CHIR-090.html
https://www.apexbt.com/chir-090.html
https://www.selleckchem.com/products/chir-090.html
https://www.caymanchem.com/product/22256/chir090
https://www.medchemexpress.com/CHIR-090.html
https://file.medchemexpress.com/batch_PDF/HY-15460/CHIR-090-DataSheet-MedChemExpress.pdf
https://www.apexbt.com/chir-090.html
https://www.benchchem.com/product/b1668622?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668622?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol for Preparing a 10 mM DMSO Stock Solution
This protocol describes the preparation of a 10 mM stock solution of CHIR-090 in DMSO, a

commonly used concentration for in vitro assays.

Preparation: Don appropriate PPE. Ensure the work area is clean and free of contaminants.

Weighing: Tare a sterile, amber microcentrifuge tube on a calibrated analytical balance.

Carefully weigh the desired amount of CHIR-090 powder into the tube. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 4.375 mg of CHIR-090 (Molecular Weight

= 437.49 g/mol ).

Solvent Addition: Add the calculated volume of anhydrous, sterile DMSO to the tube

containing the CHIR-090 powder. For a 10 mM stock, if you weighed 4.375 mg, you would

add 1 mL of DMSO.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to facilitate

dissolution.

Sonication (if necessary): If the compound does not fully dissolve, place the tube in an

ultrasonic bath for 5-10 minutes.[1][5] Alternatively, the tube can be gently warmed to 37°C

for a few minutes.[7]

Visual Inspection: Visually inspect the solution to ensure that all of the solid has dissolved

and the solution is clear.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the

compound, it is highly recommended to aliquot the stock solution into smaller, single-use

volumes in sterile, amber microcentrifuge tubes.[1] Store the aliquots at -20°C or -80°C.

Storage and Stability
Proper storage is crucial to maintain the integrity of CHIR-090 stock solutions.
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Storage Condition Duration Source

-20°C in solvent Up to 1 year [1][8]

-80°C in solvent Up to 2 years [1]

Note: It is recommended to use the stock solution as soon as possible after preparation. Long-

term storage of solutions is not advised.[7]

Signaling Pathway and Experimental Workflow
CHIR-090 Mechanism of Action
CHIR-090 targets the LpxC enzyme, which catalyzes the second committed step in the

biosynthesis of lipid A, the lipid anchor of lipopolysaccharide (LPS) in the outer membrane of

most Gram-negative bacteria.[3][9] Inhibition of LpxC disrupts the integrity of the bacterial outer

membrane, leading to cell death.

UDP-GlcNAc LpxA UDP-3-O-(R-3-hydroxymyristoyl)-GlcNAc

LpxC
(Deacetylase)

Acyl-ACP

UDP-3-O-(R-3-hydroxymyristoyl)-GlcN
+ Acetate

Further steps in
Lipid A Biosynthesis Lipopolysaccharide (LPS) Bacterial Outer

Membrane Integrity
CHIR-090 Inhibition

Click to download full resolution via product page

Caption: Mechanism of CHIR-090 action on the Lipid A biosynthetic pathway.

Experimental Workflow for Stock Solution Preparation
The following diagram illustrates the key steps in preparing a CHIR-090 stock solution.
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Start

1. Weigh CHIR-090 Powder

2. Add Anhydrous DMSO

3. Vortex to Dissolve

Is it fully dissolved?

4. Sonicate / Warm to 37°C

No

5. Aliquot into Single-Use Tubes

Yes

6. Store at -20°C or -80°C

End
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Start: Need to dissolve CHIR-090

Is an organic solvent acceptable
for the experiment?

Use DMSO

Yes

Insoluble in aqueous solutions.
Consider alternative formulation

or experimental design.

No
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Preparing CHIR-090 Stock Solutions for Research:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668622#how-to-prepare-chir-090-stock-solutions-
for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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